Kinetics of the basic hydrolysis of O-alkyl O-aryl chloromethylphosphonates in the sodium bis(2-ethylhexyl)sulfosuccinate–decane–water reverse micellar system
Mendeleev Communications Pub Date: DOI: 10.1070/MC2000v010n04ABEH001219
Abstract
The reactivity of the substrates in the title system is mainly determined by the electronic effect of substituents and slightly influenced by their hydrophobicity.
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